Cas no 1252141-93-7 (N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
• CAS No: 1252141-93-7
• MF: C₁₈H₁₇N₇O₂
• MW: 363.373282194138
• CID: 6309295
• PubChem ID: 51132249
• Update Time: 2025-05-21

N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)acetamide
• AKOS034783982
• EN300-26689639
• Z993968110
• 1252141-93-7
• N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• Inchi： 1S/C18H17N7O2/c19-11-18(8-4-5-9-18)21-14(26)10-24-12-20-16-15(17(24)27)22-23-25(16)13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-10H2,(H,21,26)
• InChI Key： WVEYAJXAMFMCIU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2=C(C1=O)N=NN2C1C=CC=CC=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 363.14437281g/mol
• Monoisotopic Mass: 363.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116Ų

Additional information on N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS 1252141-93-7): A Comprehensive Overview

N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS 1252141-93-7) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide combines several pharmacologically important moieties, including a cyanocyclopentyl group, a phenyl-substituted triazolopyrimidine core, and an acetamide linker. This combination makes it particularly interesting for researchers investigating small molecule drug discovery and medicinal chemistry applications.

Recent studies have shown that compounds with triazolopyrimidine scaffolds like CAS 1252141-93-7 demonstrate promising activity in various biological systems. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for protein-ligand interactions, making it a valuable candidate for structure-activity relationship (SAR) studies in drug development projects.

In the context of current pharmaceutical research trends, N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide aligns with the growing interest in targeted therapies and precision medicine. Researchers are particularly interested in how modifications to its structure might influence its pharmacokinetic properties and biological activity.

The synthesis of CAS 1252141-93-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. The cyanocyclopentyl moiety is introduced through selective functionalization, while the triazolopyrimidine core is constructed through cyclization reactions. These synthetic challenges make it an interesting subject for process chemistry optimization studies.

From a commercial perspective, N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide is primarily available as a research chemical for pharmaceutical development purposes. Its market availability reflects the growing demand for specialty intermediates in drug discovery programs worldwide.

Analytical characterization of CAS 1252141-93-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and ensure it meets the stringent quality standards required for biological screening and medicinal chemistry applications.

The stability profile of N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide under various storage conditions is an important consideration for researchers. Proper handling typically requires protection from moisture and storage at controlled temperatures to maintain its chemical integrity over time.

In the broader context of drug discovery trends, compounds like CAS 1252141-93-7 represent the continuing evolution of small molecule therapeutics. The pharmaceutical industry's focus on undruggable targets and novel mechanisms of action has increased interest in such structurally complex molecules with potential for selective biological activity.

Future research directions for N-(1-cyanocyclopentyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide may include exploration of its structure-activity relationships, optimization of its pharmacological properties, and investigation of potential therapeutic applications. These studies could contribute valuable insights to the field of medicinal chemistry and pharmaceutical sciences.

As with all research chemicals, proper safety protocols should be followed when handling CAS 1252141-93-7. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended for all research applications involving this compound.